Cas no 178172-25-3 (tert-Butyl 2,3,4,5-tetrahydro-1H-azepine-1-carboxylate)

• Product Name: tert-Butyl 2,3,4,5-tetrahydro-1H-azepine-1-carboxylate
• CAS No: 178172-25-3
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD11506672
• CID: 1081608
• PubChem ID: 329763740
• Update Time: 2025-04-20

tert-Butyl 2,3,4,5-tetrahydro-1H-azepine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,3,4,5-tetrahydro-1H-azepine-1-carboxylate
• 1-BOC-2,3,4,5-TETRAHYDRO-AZEPINE
• tert-butyl 2,3,4,5-tetrahydroazepine-1-carboxylate
• 1-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydroazepine
• 1-Boc-2,3,4,5-tetrahydroazepine
• N-(tert-butoxycarbonyl)-4,5,6,7-tetrahydroazepine
• N-Boc-2,3,4,5-tetrahydroazepine
• N-tert-butyloxycarbonyl-2,3,4,5-tetrahydroazepine
• 178172-25-3
• CS-0216202
• AKOS006281683
• AS-43598
• SY073670
• DTXSID20441714
• MFCD11506672
• tert-Butyl2,3,4,5-tetrahydro-1H-azepine-1-carboxylate
• 1H-Azepine-1-carboxylic acid, 2,3,4,5-tetrahydro-, 1,1-dimethylethyl ester
• EN300-364660
• N-Boc-2,3,4,5-tetrahydroazepine, 97%

• MDL： MFCD11506672
• Inchi： 1S/C11H19NO2/c1-11(2,3)14-10(13)12-8-6-4-5-7-9-12/h6,8H,4-5,7,9H2,1-3H3
• InChI Key： JIGRKDDXGVKCEK-UHFFFAOYSA-N
• SMILES： O(C(N1C=CCCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.14200
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.027 g/mL at 25 °C
• Melting Point: Not available
• Boiling Point: 273.8±23.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.476
• PSA: 29.54000
• LogP: 2.85900
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-Butyl 2,3,4,5-tetrahydro-1H-azepine-1-carboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335-H400
• Warning Statement： P261-P273-P301 + P310-P305 + P351 + P338
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38-50
• Safety Instruction： 26-45-61
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines